Cas no 2548991-67-7 (2-{[1-(3-fluoropyridin-2-yl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine)

• Product Name: 2-{[1-(3-fluoropyridin-2-yl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine
• CAS No: 2548991-67-7
• MF: C₁₉H₁₈FN₅O
• MW: 351.377526760101
• CID: 5310652
• PubChem ID: 154583445
• Update Time: 2025-06-08

2-{[1-(3-fluoropyridin-2-yl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2548991-67-7
• AKOS040726570
• F6761-2452
• 2-{[1-(3-fluoropyridin-2-yl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine
• 2-[[1-(3-Fluoro-2-pyridinyl)-4-piperidinyl]oxy]-5-(4-pyridinyl)pyrimidine

• Inchi： 1S/C19H18FN5O/c20-17-2-1-7-22-18(17)25-10-5-16(6-11-25)26-19-23-12-15(13-24-19)14-3-8-21-9-4-14/h1-4,7-9,12-13,16H,5-6,10-11H2
• InChI Key： KWVKBVDRHABTIG-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C3=NC=CC=C3F)CC2)=NC=C(C2C=CN=CC=2)C=N1

Computed Properties

• Exact Mass: 351.14953838g/mol
• Monoisotopic Mass: 351.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.0±60.0 °C(Predicted)
• pka: 6.24±0.29(Predicted)

Additional information on 2-{[1-(3-fluoropyridin-2-yl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine

Compound Introduction: 2-{[1-(3-fluoropyridin-2-yl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine (CAS No. 2548991-67-7)

The compound 2-{[1-(3-fluoropyridin-2-yl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine, identified by its CAS number 2548991-67-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities, particularly in the realm of drug discovery and development.

At the core of this compound's structure lies a pyrimidine backbone, which is a common motif in many bioactive molecules. The pyrimidine ring is flanked by two distinct pharmacophoric regions: a 3-fluoropyridine moiety and a piperidine group. The presence of these functional groups imparts specific electronic and steric properties that are critical for interactions with biological targets. The 3-fluoropyridine unit, in particular, is known for its ability to modulate receptor binding affinities, while the piperidine ring contributes to solubility and metabolic stability.

The connectivity of these groups within the molecule is also noteworthy. The oxygen atom in the 2-{[1-(3-fluoropyridin-2-yl)piperidin-4-yl]oxy} moiety serves as a bridge between the pyrimidine ring and the piperidine group, creating a flexible linker that can adapt to various binding environments. This design allows for conformational diversity, which is often essential for achieving high binding affinity and selectivity. Additionally, the presence of another pyridine ring at the 5-position further enhances the compound's potential for interaction with biological targets.

In recent years, there has been growing interest in fluorinated pyrimidines as key structural elements in medicinal chemistry. The fluorine atom introduces electron-withdrawing effects that can fine-tune the electronic properties of the molecule, leading to improved pharmacokinetic profiles. Furthermore, fluorine atoms can enhance metabolic stability by preventing unwanted degradation pathways. These attributes have made fluorinated compounds valuable candidates for drug development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 3-fluoropyridin-2-yl group onto the piperidine ring necessitates precise control over reaction conditions to avoid side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. The subsequent attachment of the pyrimidine ring via an ether linkage further demonstrates the synthetic complexity involved in constructing this molecule.

Beyond its structural significance, this compound has shown intriguing biological activity in preclinical studies. Initial investigations have highlighted its potential as an inhibitor of various kinases and other enzymes implicated in cancer progression. The combination of the pyrimidine and piperidine moieties appears to synergize with these targets, leading to potent inhibitory effects. Moreover, the fluorinated pyridine group may contribute to enhanced binding affinity by modulating hydrogen bonding interactions or hydrophobic effects.

The use of computational methods has been instrumental in understanding the molecular interactions of this compound. Molecular docking studies have revealed that it can bind effectively to active sites of target enzymes, with favorable interactions at key residues. These insights have guided further optimization efforts aimed at improving potency and selectivity. Additionally, quantum mechanical calculations have provided detailed insights into the electronic structure of the molecule, helping to rationalize its observed biological activity.

In parallel with computational studies, experimental validation has been crucial in assessing the potential of this compound as a drug candidate. In vitro assays have demonstrated significant inhibitory activity against several relevant targets, including those involved in signal transduction pathways critical for cancer cell proliferation. Furthermore, cell-based assays have shown promising antiproliferative effects in cancer cell lines, suggesting its therapeutic potential.

The pharmacokinetic profile of this compound is also under investigation to ensure its suitability for clinical development. Preliminary data indicate that it exhibits reasonable oral bioavailability and metabolic stability, which are essential characteristics for a successful drug candidate. However, further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

The development of novel therapeutic agents often involves addressing challenges related to solubility and formulation. This compound's structure presents some limitations in terms of solubility in aqueous media, which may impact its formulation as an oral or injectable drug. Efforts are underway to explore strategies such as prodrug formulations or co-administration with solubilizing agents to enhance its bioavailability.

The future direction of research on this compound includes both structural optimization and exploration of new therapeutic applications. By modifying various functional groups within its framework, scientists aim to enhance its potency against specific targets while minimizing off-target effects. Additionally, investigating its potential beyond oncology applications may uncover new therapeutic avenues where it could be beneficial.

In conclusion, 2-{[1-(3-fluoropyridin-2-yl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine (CAS No. 2548991-67-7) represents a compelling example of how innovative molecular design can lead to bioactive compounds with significant therapeutic potential. Its unique structural features and promising biological activities make it a valuable asset in ongoing efforts to develop novel treatments for various diseases.